Cas no 1882285-53-1 (6-Amino-2-(benzyloxy)-3,4-dihydroquinazolin-4-one)

• Product Name: 6-Amino-2-(benzyloxy)-3,4-dihydroquinazolin-4-one
• CAS No: 1882285-53-1
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 5744548
• PubChem ID: 136809428
• Update Time: 2025-07-04

6-Amino-2-(benzyloxy)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(benzyloxy)-3,4-dihydroquinazolin-4-one
• EN300-1295796
• 1882285-53-1
• 4(3H)-Quinazolinone, 6-amino-2-(phenylmethoxy)-

• Inchi： 1S/C15H13N3O2/c16-11-6-7-13-12(8-11)14(19)18-15(17-13)20-9-10-4-2-1-3-5-10/h1-8H,9,16H2,(H,17,18,19)
• InChI Key： HGDZBFFCRLQRPD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=NC2C=CC(=CC=2C(N1)=O)N

Computed Properties

• Exact Mass: 267.100776666g/mol
• Monoisotopic Mass: 267.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 503.1±60.0 °C(Predicted)
• pka: 3.90±0.20(Predicted)

Additional information on 6-Amino-2-(benzyloxy)-3,4-dihydroquinazolin-4-one

Introduction to 6-Amino-2-(benzyloxy)-3,4-dihydroquinazolin-4-one (CAS No. 1882285-53-1) and Its Emerging Applications in Chemical Biology

6-Amino-2-(benzyloxy)-3,4-dihydroquinazolin-4-one (CAS No. 1882285-53-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the quinazoline derivatives, a class of molecules well-known for their diverse pharmacological properties. The presence of both amino and benzyloxy functional groups in its structure suggests a high degree of chemical versatility, making it a promising scaffold for further derivatization and exploration.

The quinazoline core is a privileged structure in medicinal chemistry, frequently employed in the design of drugs targeting various diseases, including cancer, infectious diseases, and inflammatory conditions. The modifications introduced in 6-amino-2-(benzyloxy)-3,4-dihydroquinazolin-4-one can significantly influence its biological profile, enabling the fine-tuning of potency, selectivity, and pharmacokinetic properties. Recent studies have highlighted the importance of quinazoline derivatives in developing novel therapeutic agents, particularly those capable of modulating key biological pathways involved in disease progression.

In recent years, there has been a surge in research focused on quinazoline derivatives as inhibitors of kinases and other enzymes implicated in cancer signaling. The amino group in 6-amino-2-(benzyloxy)-3,4-dihydroquinazolin-4-one provides a potential site for interaction with target proteins, while the benzyloxy group can enhance solubility and metabolic stability. These features make this compound an attractive candidate for further investigation as a lead molecule in drug discovery programs.

One of the most compelling aspects of 6-amino-2-(benzyloxy)-3,4-dihydroquinazolin-4-one is its potential to serve as a versatile intermediate for synthesizing more complex derivatives. Researchers have leveraged this compound to develop novel analogs with enhanced biological activity. For instance, modifications at the 3-position of the quinazoline ring have been shown to improve binding affinity to certain enzymes. Such structural optimizations are crucial for developing molecules with improved therapeutic efficacy and reduced side effects.

The benzyloxy group in 6-amino-2-(benzyloxy)-3,4-dihydroquinazolin-4-one also offers opportunities for further functionalization through chemical transformations such as deprotection or coupling reactions. This flexibility allows chemists to explore diverse chemical space and identify new pharmacophores. Additionally, the presence of both electron-donating and electron-withdrawing groups in its structure suggests that it may exhibit interesting electronic properties, which could be exploited in designing molecules with specific biological activities.

Recent advances in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. 6-Amino-2-(benzyloxy)-3,4-dihydroquinazolin-4-one has been subjected to virtual screening using molecular docking techniques to identify its potential binding interactions with target proteins. These computational studies have provided valuable insights into its mechanism of action and have guided experimental efforts toward optimizing its biological activity.

In addition to its applications in oncology, 6-amino-2-(benzyloxy)-3,4-dihydroquinazolin-4-one has shown promise in other therapeutic areas. For example, studies have suggested that quinazoline derivatives may have antimicrobial properties, making them useful against resistant bacterial strains. The unique structural features of this compound could contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The synthesis of 6-amino-2-(benzyloxy)-3,4-dihydroquinazolin-4-one involves multi-step organic reactions that highlight the synthetic prowess required to construct complex heterocyclic frameworks. The process typically begins with the condensation of appropriately substituted precursors under controlled conditions to form the quinazoline core. Subsequent functionalization steps introduce the amino and benzyloxy groups at specific positions on the ring system. These synthetic strategies underscore the importance of well-designed synthetic routes in enabling access to biologically relevant molecules.

The growing interest in 6-amino-2-(benzyloxy)-3,4-dihydroquinazolin-4-one underscores its significance as a building block in medicinal chemistry. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone of drug discovery efforts across multiple therapeutic areas. The combination of its structural versatility and potential biological activities makes it an invaluable asset for chemists and biologists alike.